Cas no 284030-61-1 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester)

• Product Name: 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
• CAS No: 284030-61-1
• MF: C₁₆H₁₄FN₃O₂
• MW: 299.299666881561
• CID: 1434629
• Update Time: 2024-08-15

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
• 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester

• Inchi： 1S/C16H14FN3O2/c1-9-5-3-4-6-11(9)20-14-10(16(21)22-2)7-12-15(13(14)17)19-8-18-12/h3-8,20H,1-2H3,(H,18,19)
• InChI Key： POEUEIJDOLLSQC-UHFFFAOYSA-N
• SMILES： C1NC2=C(F)C(NC3=CC=CC=C3C)=C(C(OC)=O)C=C2N=1

Computed Properties

• Exact Mass: 299.10712

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 508.9±50.0 °C(Predicted)
• PSA: 67.01
• pka: 10.58±0.30(Predicted)